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Compound of Interest

Compound Name: Triisostearin

Cat. No.: B1596018

An In-depth Technical Guide on the Safety Assessment of Triisostearin
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety assessment of
triisostearin, a common emollient and texture enhancer used in cosmetics and personal care
products. The information is compiled from various sources, with a primary focus on the
findings of the Cosmetic Ingredient Review (CIR) Expert Panel.

Introduction to Triisostearin

Triisostearin is the triester of glycerin and isostearic acid.[1] It functions as a skin-conditioning
agent, solvent, and viscosity-controlling agent in a wide array of cosmetic formulations.[2] Its
chemical structure and properties make it a valuable ingredient for enhancing the texture,
spreadability, and moisturizing properties of skincare and makeup products.[3]

Toxicological Profile

The safety of triisostearin has been evaluated through various toxicological studies, which are
summarized below. The Cosmetic Ingredient Review (CIR) Expert Panel has concluded that
triisostearin is safe as used in cosmetic products.[4][5]

Acute Oral Toxicity

Acute oral toxicity studies are conducted to determine the potential adverse effects of a single,
short-term oral exposure to a substance.
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Quantitative Data: Acute Oral Toxicity

Route of
Test . L
Species Administrat Dosage Results Reference
Substance ]
ion
No deaths
Trihydroxyste reported;
] Rat Gavage 5 g/kg [6]
arin* LD50 >5
a/kg
Little to no
Glyceryl ) o
_ Animal Oral - acute toxicity [4]
Triesters**

observed

*Data on Trihydroxystearin, a structurally similar compound, is considered relevant to the safety

assessment of Triisostearin.[6] **The CIR report on glyceryl triesters, including triisostearin,

concluded a low acute oral toxicity potential.[4]

Experimental Protocol: Acute Oral Toxicity (Rat)

The standard protocol for an acute oral toxicity study, often following OECD Guideline 401,

involves the administration of the test substance to a group of rats at a specified dose.

Acute Oral Toxicity Protocol (Rat)

Animal Acclimation
(Sprague-Dawley Rats) (

Overnight Fasting

Single Oral Gavage Observation Period
Food withheld, water ad libitum) (e.g., 5 g/kg) (14 days)

| - 9 Endpoints Monitored:

Gross Necropsy
(at termination)

Conclusion on Acute Toxicity
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Diagram 1: Workflow for a typical acute oral toxicity study in rats.

Dermal Irritation

Dermal irritation studies assess the potential of a substance to cause reversible inflammatory
changes to the skin at the site of application.

Quantitative Data: Dermal Irritation

. Primary
Test . Concentrati o
Species Results Irritation Reference
Substance on
Index (PII)
No dermal
Test ] - ]
Rabbit Not specified reaction 0.0 [7]
Substance*
observed
Not
associated
Glyceryl : . : .
) Rabbit Not specified with Not specified [4]
Triesters** .
significant
irritation

*This data is from a representative dermal irritation study on a test substance with a PIlI of 0.0,
indicating it is non-irritating.[7] **The CIR Expert Panel concluded that glyceryl triesters,
including triisostearin, are not significant skin irritants.[4]

Experimental Protocol: Dermal Irritation (Rabbit)

The rabbit is the conventional animal model for dermal irritation studies (Draize test). The
protocol generally adheres to OECD Guideline 404.
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Dermal Irritation Protocol (Rabbit)
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Diagram 2: Workflow for a standard dermal irritation study in rabbits.

Skin Sensitization

Skin sensitization (allergic contact dermatitis) is an immunologically mediated cutaneous

reaction to a substance. The Human Repeat Insult Patch Test (HRIPT) is a common method to

assess the sensitization potential of a cosmetic ingredient in human subjects.

Quantitative Data: Skin Sensitization (HRIPT)

Test Subject )
. Concentration Results Reference

Substance Population
Commercial Trilaurin (40%),
Products Tristearin Negative in

o Human )
containing (1.68%), repeated-insult [4]

Volunteers ] )
Glyceryl Tribehenin patch tests
Triesters* (0.38%)
Trihydroxystearin 103 Human N No sensitization
) Not specified

** Subjects observed

*The CIR report indicates that several glyceryl triesters have been tested in cosmetic

formulations with no sensitizing effects.[4] **Data on the structurally similar compound,

Trihydroxystearin, further supports the low sensitization potential.[6]
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Experimental Protocol: Human Repeat Insult Patch Test (HRIPT)

The HRIPT is conducted in two phases: an induction phase and a challenge phase.

Human Repeat Insult Patch Test (HRIPT) Protocol

Induction Phase (3 weeks)

Repeated Patch Application
(9 applications to the same site)

:

Scoring for Irritation
(after each application)

y

Rest Period
(2 weeks, no applications)

Challenge Phase

Single Patch Application
(to a naive skin site)

:

Scoring for Sensitization
(at 48 and 96 hours post-application)

Conclusion on Sensitization Potential
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Diagram 3: Logical flow of a Human Repeat Insult Patch Test (HRIPT).
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Signaling Pathways

No relevant signaling pathways associated with the toxicity of triisostearin were identified in
the reviewed literature. As a large, stable ester, it is generally considered to be biologically inert
with a low potential for systemic absorption and interaction with cellular signaling processes. Its
primary functions are related to its physical properties as an emollient and texturizer on the
skin's surface.

Conclusion

Based on the available data, primarily from the comprehensive review by the Cosmetic
Ingredient Review (CIR) Expert Panel, triisostearin is considered safe for use in cosmetic and
personal care products under the current practices of use and concentration. The toxicological
data indicates a low potential for acute oral toxicity, dermal irritation, and skin sensitization. As
with all cosmetic ingredients, formulators should adhere to good manufacturing practices and
consider the overall safety of the final product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. ewg.org [ewg.org]
e 2. Triisostearin | C57H11006 | CID 168634 - PubChem [pubchem.ncbi.nim.nih.gov]
o 3. paulaschoice.co.uk [paulaschoice.co.uk]

e 4. Final report on the safety assessment of trilaurin, triarachidin, tribehenin, tricaprin,
tricaprylin, trierucin, trineptanoin, triheptylundecanoin, triisononanoin, triisopalmitin,
triilsostearin, trilinolein, trimyristin, trioctanoin, triolein, tripalmitin, tripalmitolein, triricinolein,
tristearin, triundecanoin, glyceryl triacetyl hydroxystearate, glyceryl triacetyl ricinoleate, and
glyceryl stearate diacetate - PubMed [pubmed.nchbi.nlm.nih.gov]

5. cir-safety.org [cir-safety.org]

6. researchgate.net [researchgate.net]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1596018?utm_src=pdf-body
https://www.benchchem.com/product/b1596018?utm_src=pdf-body
https://www.benchchem.com/product/b1596018?utm_src=pdf-custom-synthesis
https://www.ewg.org/skindeep/ingredients/706668-TRIISOSTEARIN/
https://pubchem.ncbi.nlm.nih.gov/compound/Triisostearin
https://www.paulaschoice.co.uk/triisostearin/ingredient-triisostearin.html
https://pubmed.ncbi.nlm.nih.gov/11800053/
https://pubmed.ncbi.nlm.nih.gov/11800053/
https://pubmed.ncbi.nlm.nih.gov/11800053/
https://pubmed.ncbi.nlm.nih.gov/11800053/
https://pubmed.ncbi.nlm.nih.gov/11800053/
https://www.cir-safety.org/sites/default/files/triglycerides_0.pdf
https://www.researchgate.net/publication/292936180_Final_report_on_the_safety_assessment_of_Trihydroxystearin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1596018?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

e 7. chemview.epa.gov [chemview.epa.gov]

 To cite this document: BenchChem. [triisostearin safety assessment and reports].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1596018#triisostearin-safety-assessment-and-
reports]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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